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Compound Focus: 3-Nitro-2-butanol

CAS No.: 6270-16-2

Cat. No.: S1532745

Get Quote

Physical & Chemical Properties

The table below summarizes the fundamental properties of 3-Nitro-2-butanol (CAS No. 6270-16-2) from

commercial and safety data sources [1] [2] [3].

Property Value Unit Source / Comment

Molecular
Formula

C₄H₉NO₃ - [1] [2]

Molecular Weight 119.12 g/mol [1] [2]

Density 1.1 g/mL at 25 °C Lit. value, a core specification you requested [1]
[2] [3]

Boiling Point 55 °C at 0.5
mmHg

Lit. value [2] [3]

Melting Point 21.25 °C Estimate [1] [2]

Flash Point 91 - 196 °C / °F Closed cup [1] [2] [3]

Refractive Index n20/D
1.441

- Lit. value [3]
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Property Value Unit Source / Comment

Appearance Liquid - [1] [3]

Hazards and Safe Handling

This compound requires careful handling. The following table outlines its key hazard information and

necessary controls [1] [3].

Category Specification

| GHS Hazard Statements | H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May

cause respiratory irritation. [1] [4] | | Personal Protective Equipment (PPE) | Eyeshields, Gloves,

Impervious clothing. [1] [3] | | Engineering Controls | Use in a well-ventilated area. Avoid breathing vapors

or mist. [1] | | Incompatible Materials | Strong oxidizing agents, strong bases, acid chlories, acid

anhydrides. [1] | | Storage Conditions | Keep container tightly closed in a dry, cool, and well-ventilated

place. [1] |

Experimental Workflow for Characterization

While detailed protocols for its application are not available, a general workflow for handling and

characterizing this compound in a research setting can be visualized. The following diagram outlines the key

stages.
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Start: Receive 3-Nitro-2-Butanol

Step 1: Safety Review
Consult SDS for Hazards

Step 2: Don Appropriate PPE
(Gloves, Eyeshields, Lab Coat)

Step 3: Prepare Fume Hood
Ensure proper ventilation

Step 4: Weigh & Dilute
Record physical state

Step 5: Analytical Characterization
Density, Boiling Point, IR, MS

Step 6: Storage
Cool, dry place in sealed container

End: Proceed to Application

Click to download full resolution via product page

Overview of the key steps for the safe handling and basic characterization of 3-Nitro-2-butanol in a

laboratory.
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Information for Researchers

General Use: The available sources describe it as an organic compound for research and
development use, functioning as a reagent in organic synthesis and polymer production [1] [5].

Data Limitations: The search results could not provide in-depth technical guides, whitepapers, or
specific experimental protocols for its use in drug development. Information on its biological activity or

specific synthetic applications is limited.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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